Cas no 84460-49-1 (2H-Azepin-2-one, hexahydro-7-pentyl-)

• Product Name: 2H-Azepin-2-one, hexahydro-7-pentyl-
• CAS No: 84460-49-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 1824012
• PubChem ID: 13039887
• Update Time: 2025-04-21

2H-Azepin-2-one, hexahydro-7-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-7-pentyl-
• 7-pentylazepan-2-one
• DTXSID30516023
• SCHEMBL9800093
• 84460-49-1

• Inchi： 1S/C11H21NO/c1-2-3-4-7-10-8-5-6-9-11(13)12-10/h10H,2-9H2,1H3,(H,12,13)
• InChI Key： BUAVDNKUSNKBRL-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(CCCCC)N1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų